5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H15BrN2O4S
• Molecular Weight: 411.3 g/mol
• IUPAC Name: (5E)-5-[(3-bromophenyl)methylidene]-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H15BrN2O4S/c17-12-3-1-2-11(8-12)9-13-15(21)19(16(22)24-13)10-14(20)18-4-6-23-7-5-18/h1-3,8-9H,4-7,10H2/b13-9+
• InChI Key: UASWFOMDIUYEPD-UKTHLTGXSA-N
• Isomeric SMILES: C1COCCN1C(=O)CN2C(=O)/C(=C\C3=CC(=CC=C3)Br)/SC2=O
• SMILES: C1COCCN1C(=O)CN2C(=O)C(=CC3=CC(=CC=C3)Br)SC2=O

Description

5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione, also known as BBOT, is a thiazolidinedione derivative that has been extensively studied for its potential therapeutic applications. BBOT has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.

Mechanism of Action

The exact mechanism of action of 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been suggested that 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione may exert its biological activities through the modulation of various signaling pathways. 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating cellular energy metabolism.
Biochemical and Physiological Effects:
5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, and to inhibit the activation of NF-κB. 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has also been found to induce apoptosis in cancer cells and to inhibit tumor growth in animal models. Additionally, 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity and to reduce blood glucose levels in diabetic animal models.

Advantages and Limitations for Lab Experiments

5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential therapeutic applications. However, 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione also has some limitations. It is not very soluble in water, which can make it difficult to administer in vivo. Additionally, the exact mechanism of action of 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is not fully understood, which can make it challenging to design experiments to study its biological activities.

Future Directions

There are several future directions for the study of 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione. One potential avenue of research is to further investigate its anti-inflammatory and anti-cancer properties. 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to inhibit the activity of NF-κB, which plays a key role in regulating inflammation and cancer. Additionally, 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models. Another potential area of research is to investigate the potential of 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione as a therapeutic agent for diabetes. 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity and to reduce blood glucose levels in diabetic animal models. Further research is needed to determine whether 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione could be developed into a viable treatment for diabetes.

Synthesis Methods

5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione can be synthesized through a multistep reaction process. The synthesis starts with the reaction of 3-bromobenzaldehyde and thiosemicarbazide to form 3-bromobenzaldehyde thiosemicarbazone. This intermediate is then reacted with ethyl acetoacetate to form the corresponding thiazolidinedione derivative. The final step involves the reaction of the thiazolidinedione derivative with 4-morpholinecarboxylic acid to produce 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and to reduce the activation of NF-κB, a key regulator of inflammation. 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has also been found to induce apoptosis in cancer cells and to inhibit tumor growth in animal models. Additionally, 5-(3-Bromobenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity and to reduce blood glucose levels in diabetic animal models.